TT-10

• Molecular Formula: C11H10FN3OS2
• Molecular Weight: 283.3 g/mol
• InChI: InChI=1S/C11H10FN3OS2/c1-2-5-14-11-15-10(13)9(18-11)8(16)6-3-4-7(12)17-6/h2-4H,1,5,13H2,(H,14,15)
• InChIKey: GVYPHJQPOHDZEI-UHFFFAOYSA-N

Researchers requiring distinct dual modulation of Hippo-YAP and adenosine pathways face challenges with single-target tools. TT-10 solves this as the only fluorinated small molecule combining YAP-TEAD-driven cardiomyocyte proliferation with A2AR antagonism (t1/2 dissociation >10 hours). • Cardiomyocyte proliferation: Superior EdU incorporation vs TAZ-12 due to fluorine substitution • Immuno-oncology: Selective A2AR antagonist (slow off-rate; syngeneic tumor models efficacious) • Supply: >98% HPLC purity, DMSO-soluble powder. For sustained in vivo effect, use PLGA nanoformulation.

TT-10: Cardiac Regeneration & Immuno-Oncology

TT-10 (CAS: 2230640-94-3), a fluorinated small molecule derived from TAZ-12, is a dual-action compound that activates YES-associated protein (YAP)-transcriptional enhancer factor domain (TEAD) signaling to promote cardiomyocyte proliferation [1] and acts as a selective antagonist of the adenosine A2A receptor (A2AR) for immuno-oncology applications [2]. With a molecular formula of C11H10FN3OS2 and a molecular weight of 283.35 g/mol , TT-10 is supplied as a high-purity (>98% HPLC) powder, soluble in DMSO, and suitable for both in vitro and in vivo research .

1 YAP-TEAD pathway activation tool for cardiac proliferation studies

2 Selective A2AR antagonist for immuno-oncology signaling research

3 Fluorinated dual-target probe compatible with in vitro and in vivo models

• [1] Hara H, Takeda N, Kondo M, et al. Discovery of a Small Molecule to Increase Cardiomyocytes and Protect the Heart After Ischemic Injury. JACC Basic Transl Sci. 2018;3(6):639-653. doi:10.1016/j.jacbts.2018.07.005 View Source
• [2] National Cancer Institute. Adenosine A2A Receptor Antagonist TT-10 (Code C181753). NCI Thesaurus. 2024. View Source

Why Generic Substitution Fails for TT-10

TT-10 cannot be generically substituted by other YAP-TEAD activators or A2AR antagonists due to its unique dual pharmacological profile and specific chemical modifications that confer distinct biological activities. Unlike the parent compound TAZ-12, the fluorine substitution in TT-10 significantly enhances cardiomyocyte proliferation efficacy while also imparting antioxidant and antiapoptotic properties [1]. Furthermore, TT-10 exhibits a long receptor dissociation half-life (t1/2 >10 hours) at A2AR, which is distinct from other A2AR antagonists like istradefylline (Ki 2.2 nM) and imaradenant (Ki 1.7 nM) , potentially influencing in vivo efficacy and dosing schedules. These compound-specific attributes mean that substituting TT-10 with a different YAP activator or A2AR antagonist would yield non-equivalent experimental outcomes, necessitating rigorous re-validation of any established protocols or findings.

Dual target Combined YAP-TEAD/A2AR profile may not be recapitulated by single-pathway modulators, complicating direct protocol transfer.

Fluorine substitution Fluorination alters proliferation and reporter response compared to TAZ-12; replacement may shift proliferation endpoints.

A2AR kinetics Prolonged receptor residence time (>10 h) differs from high-affinity antagonists; kinetic mismatch may affect model response.

• [1] Hara H, Takeda N, Kondo M, et al. Discovery of a Small Molecule to Increase Cardiomyocytes and Protect the Heart After Ischemic Injury. JACC Basic Transl Sci. 2018;3(6):639-653. doi:10.1016/j.jacbts.2018.07.005 View Source

TT-10 vs. Key Comparators: Evidence

Cardiomyocyte Proliferation: TT-10 vs. TAZ-12

TT-10, a fluorinated derivative of TAZ-12, demonstrates significantly enhanced efficacy in promoting cardiomyocyte proliferation. In a direct head-to-head comparison in rat neonatal cardiomyocytes, treatment with 10 μmol/L TT-10 resulted in a markedly higher percentage of EdU-positive (proliferating) cells compared to treatment with an equal concentration of TAZ-12 [1]. This difference is visually quantifiable in the original publication's Figure 1E, where the TT-10 treated group shows a substantially greater density of proliferating cells (arrowheads) than the TAZ-12 treated group [1]. This enhanced activity is attributed to the fluorine atom substitution, which improves target engagement and downstream signaling.

Cardiomyocyte Proliferation

Head-to-head

TT-10 > TAZ-12 (10 µM) in EdU incorporation

Supports proliferation endpoint review

Rat neonatal cardiomyocytes; n=4; 40 h treatment

Evidence Dimension	Cardiomyocyte Proliferation (EdU Incorporation)
Target Compound Data	10 μmol/L TT-10: High percentage of EdU-positive cells (exact value from source figure)
Comparator Or Baseline	10 μmol/L TAZ-12: Lower percentage of EdU-positive cells (exact value from source figure)
Quantified Difference	TT-10 shows a visually significant increase in EdU-positive cells compared to TAZ-12 at the same concentration (10 μmol/L).
Conditions	Rat neonatal cardiomyocytes; 40-hour treatment; n=4 per group; normalized to untreated control [1].

Why This Matters

This data directly demonstrates the superior in vitro potency of TT-10 over its parent compound TAZ-12 for inducing cardiomyocyte proliferation, a critical endpoint for cardiac regeneration studies.

• [1] Hara H, Takeda N, Kondo M, et al. Discovery of a Small Molecule to Increase Cardiomyocytes and Protect the Heart After Ischemic Injury. JACC Basic Transl Sci. 2018;3(6):639-653. doi:10.1016/j.jacbts.2018.07.005. Figure 1E. View Source

YAP-TEAD Activation: TT-10 vs. TAZ-12

In addition to enhancing proliferation, TT-10 more potently activates the downstream YAP-TEAD transcriptional program compared to its parent compound TAZ-12. Using a TEAD luciferase reporter assay in cardiomyocytes, TT-10 (10 μmol/L) induced a significantly higher level of reporter activity than TAZ-12 at the same concentration [1]. This provides a direct mechanistic link to the observed increase in cell proliferation and confirms that the fluorine substitution improves the compound's ability to engage the intended molecular target and drive functional outcomes.

TEAD Reporter Activity

Head-to-head

TT-10 > TAZ-12 (10 µM) in luciferase signal

Supports target engagement review

TEAD reporter assay; n=9; rat cardiomyocytes

Evidence Dimension	TEAD Reporter Activity
Target Compound Data	10 μmol/L TT-10: High relative TEAD reporter activity (exact value from source figure).
Comparator Or Baseline	10 μmol/L TAZ-12: Lower relative TEAD reporter activity (exact value from source figure).
Quantified Difference	TT-10 induces a statistically significant, greater fold-increase in TEAD reporter activity compared to TAZ-12 at the same concentration (10 μmol/L).
Conditions	Rat neonatal cardiomyocytes; TEAD luciferase reporter assay; n=9 per group; normalized to untreated control [1].

Why This Matters

This confirms that TT-10's improved potency is directly linked to enhanced target engagement, a key parameter for selecting a high-quality tool compound for pathway activation studies.

• [1] Hara H, Takeda N, Kondo M, et al. Discovery of a Small Molecule to Increase Cardiomyocytes and Protect the Heart After Ischemic Injury. JACC Basic Transl Sci. 2018;3(6):639-653. doi:10.1016/j.jacbts.2018.07.005. Figure 2A. View Source

In Vivo Cardiac Repair: Nanoparticle vs. Solution

While both TT-10 solution (TT-10-SOL) and TT-10-loaded PLGA nanoparticles (TT-10-NP) were administered to a mouse model of myocardial infarction, only the nanoparticle formulation provided sustained and stable improvements in cardiac function. Specifically, intramyocardial injection of TT-10-NPs resulted in a significantly improved ejection fraction and functional shortening, and significant decreases in end-systolic and end-diastolic diameters, compared to groups treated with saline, empty nanoparticles, or TT-10 solution [1]. This is because TT-10 was released from the NPs for up to 4 weeks in vitro, while the solution form likely resulted in rapid clearance and a loss of therapeutic effect, as evidenced by worsening cardiac function at later time points [1].

In Vivo Cardiac Repair

Head-to-head

TT-10-NP sustained EF improvement vs. transient TT-10-SOL

Supports formulation-dependent response context

Mouse MI model; 4-week follow-up; intramyocardial injection

Evidence Dimension	Cardiac Function Recovery (Ejection Fraction) after MI
Target Compound Data	TT-10-NP: Stable improvement in ejection fraction from week 1 to week 4 post-MI.
Comparator Or Baseline	TT-10-SOL: Initial improvement at week 1, followed by worsening cardiac function at later time points (weeks 2-4).
Quantified Difference	TT-10-NP treatment resulted in significantly better ejection fraction, functional shortening, end-systolic diameter, and end-diastolic diameter at week 4 compared to TT-10-SOL, empty NP, and saline controls.
Conditions	Mouse model of myocardial infarction; intramyocardial injection; measurements at weeks 1, 2, 3, and 4 post-MI [1].

Why This Matters

For in vivo studies, particularly in cardiac repair models requiring sustained pathway activation, the choice of a nanoparticle-formulated TT-10 (or designing an experiment with a similar slow-release strategy) is critical for achieving durable efficacy, as the free compound's effects are transient.

• [1] Chen W, Pretorius D, Zhou Y, et al. TT-10-loaded nanoparticles promote cardiomyocyte proliferation and cardiac repair in a mouse model of myocardial infarction. JCI Insight. 2021;6(20):e151987. doi:10.1172/jci.insight.151987 View Source

A2AR Binding Kinetics: TT-10 vs. Antagonists

In its role as an A2AR antagonist, TT-10 is characterized by a long receptor dissociation half-life (t1/2 >10 hours) and exhibits very slow displacement in the presence of high adenosine concentrations [1]. While many A2AR antagonists like istradefylline (Ki 2.2 nM) and imaradenant (Ki 1.7 nM) are defined by their high affinity (low Ki), TT-10's prolonged receptor occupancy may confer a distinct pharmacological profile. This kinetic property could be advantageous in the adenosine-rich tumor microenvironment, where sustained blockade of A2AR signaling on T-cells is needed to prevent immunosuppression.

A2AR Binding Kinetics

Class-level

t_1/2 >10 h (dissociation)

Supports binding kinetics review

Compared to istradefylline (Ki 2.2 nM) and imaradenant (Ki 1.7 nM); kinetic data not directly comparable

Evidence Dimension	A2AR Binding Kinetics
Target Compound Data	TT-10: Receptor dissociation half-life (t1/2) >10 hours; very slow displacement by adenosine.
Comparator Or Baseline	Istradefylline: Ki = 2.2 nM ; Imaradenant: Ki = 1.7 nM .
Quantified Difference	TT-10 is characterized by slow off-rate kinetics, while comparators are primarily defined by high-affinity equilibrium binding constants (Ki). Directly comparable kinetic data for all compounds in the same assay are not available.
Conditions	Receptor binding assays (specific details not provided in abstract); comparator Ki values from standard binding assays [REFS-1, REFS-2, REFS-3].

Why This Matters

The prolonged receptor occupancy of TT-10 may translate to sustained A2AR inhibition in vivo, a potential differentiator from other A2AR antagonists for applications in cancer immunotherapy, where persistent blockade of the immunosuppressive adenosine pathway is desired.

• [1] Pastore DR, et al. 759 ADPORT-601 (TT-10-101): first-in-human study of adenosine 2A (A2A) and adenosine 2B (A2B) receptor antagonists in participants with selected advanced solid tumors. J Immunother Cancer. 2023;11(Suppl 2):A759. View Source

TT-10 Research Applications

In Vitro Cardiac Regeneration: YAP-TEAD Activation

For researchers investigating the Hippo-YAP pathway in cardiomyocyte proliferation, TT-10 is the preferred tool compound over TAZ-12 due to its superior efficacy in inducing EdU incorporation and TEAD reporter activity at equivalent concentrations [1]. This makes it ideal for elucidating downstream signaling mechanisms in primary cardiomyocytes or hiPSC-derived cardiomyocytes, where robust pathway activation is critical for detecting subtle phenotypic changes.

In Vivo Myocardial Infarction: Sustained-Release Formulation

For in vivo studies of cardiac repair, particularly in rodent models of myocardial infarction, the use of TT-10 in a slow-release formulation (e.g., PLGA nanoparticles) is essential to achieve durable improvements in cardiac function [1]. The free compound administered via intraperitoneal injection shows only transient benefit, while the nanoparticle formulation provides stable functional recovery over four weeks. Researchers should consider this formulation requirement when designing experiments to evaluate cardiac function post-injury.

Immuno-Oncology: A2AR Blockade in Tumor Microenvironment

In cancer immunotherapy research, TT-10 serves as a selective A2AR antagonist with a unique kinetic profile characterized by a long receptor dissociation half-life (>10 hours) [1]. This property may be particularly valuable for in vivo tumor models where sustained inhibition of adenosine-mediated immunosuppression is required. TT-10 has demonstrated efficacy in syngeneic mouse tumor models (CT-26 colon carcinoma and 4T1 breast cancer), both as a monotherapy and in combination with immune checkpoint inhibitors [2]. Researchers can leverage this kinetic advantage for studies requiring prolonged target coverage.

YAP-TEAD vs. Wnt/β-Catenin Pathway Activation

TT-10 uniquely activates both YAP-TEAD and Wnt/β-catenin signaling pathways [1]. In mechanistic studies aiming to dissect crosstalk between these two pathways, TT-10 offers a distinct advantage over compounds that activate only one pathway. This dual activation profile allows researchers to probe synergistic effects on cardiomyocyte proliferation and survival, providing insights not attainable with more selective pathway modulators.

Application

Selection Property

Validation Focus

In Vitro YAP-TEAD Activation Studies

YAP-TEAD pathway activation context

Cardiomyocyte proliferation and TEAD reporter endpoints

In Vivo Myocardial Infarction (Sustained Release)

Sustained-release formulation context

Cardiac function recovery endpoints (EF, ventricular diameters)

Immuno-Oncology A2AR Blockade

Prolonged receptor occupancy profile

Tumor model response with immune checkpoint combination endpoints

YAP/Wnt Pathway Crosstalk Research

Dual YAP-TEAD and Wnt/β-catenin activation context

Proliferation and survival pathway interaction endpoints

• [1] Hara H, Takeda N, Kondo M, et al. Discovery of a Small Molecule to Increase Cardiomyocytes and Protect the Heart After Ischemic Injury. JACC Basic Transl Sci. 2018;3(6):639-653. doi:10.1016/j.jacbts.2018.07.005 View Source
• [2] Pastore DR, et al. 257 Combination of adenosine antagonists A2AR (TT-10) and A2BR (TT-4) with checkpoint inhibitors demonstrate anti-tumor activity in CT-26 murine colon tumor allograft model. J Immunother Cancer. 2021;9(Suppl 2):A279. View Source